Cas no 833434-30-3 (N-{3-1-(benzenesulfonyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{3-1-(benzenesulfonyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 833434-30-3
• MF: C₂₀H₁₉N₃O₄S₃
• MW: 461.577560663223
• CID: 6098739
• PubChem ID: 2979387
• Update Time: 2025-07-08

N-{3-1-(benzenesulfonyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-1-(benzenesulfonyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• N-(3-(1-(phenylsulfonyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
• Methanesulfonamide, N-[3-[4,5-dihydro-1-(phenylsulfonyl)-5-(2-thienyl)-1H-pyrazol-3-yl]phenyl]-
• EU-0025984
• N-{3-[1-(phenylsulfonyl)-5-(2-thienyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• N-[3-[2-(benzenesulfonyl)-3-thiophen-2-yl-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• N-{3-[1-(benzenesulfonyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• 833434-30-3
• HMS2481J18
• CHEMBL1341893
• F0622-0228
• MLS000582756
• MLS002548504
• Z815263912
• SMR000201460
• AKOS008147476

• Inchi： 1S/C20H19N3O4S3/c1-29(24,25)22-16-8-5-7-15(13-16)18-14-19(20-11-6-12-28-20)23(21-18)30(26,27)17-9-3-2-4-10-17/h2-13,19,22H,14H2,1H3
• InChI Key： YHSVZPYZYQJCEP-UHFFFAOYSA-N
• SMILES： CS(NC1=CC=CC(C2CC(C3SC=CC=3)N(S(C3=CC=CC=C3)(=O)=O)N=2)=C1)(=O)=O

Computed Properties

• Exact Mass: 461.05376962g/mol
• Monoisotopic Mass: 461.05376962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 842
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 141Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-{3-1-(benzenesulfonyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

N-{3-1-(benzenesulfonyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 833434-30-3): A Comprehensive Overview

N-{3-1-(benzenesulfonyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 833434-30-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles and features a unique structural arrangement that includes a benzenesulfonyl group, a thiophene moiety, and a methanesulfonamide functional group. The intricate structure of this compound has been the subject of numerous studies aimed at elucidating its biological activities and potential uses in drug development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-{3-1-(benzenesulfonyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide. One notable method involves the coupling of 3-(benzenesulfonyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole with an appropriate arylamine followed by treatment with methanesulfonyl chloride. This synthetic route not only provides high yields but also allows for the introduction of various substituents, thereby facilitating the exploration of structure-activity relationships (SAR) in this class of compounds.

The biological activities of N-{3-1-(benzenesulfonyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide have been extensively studied. One of the most promising areas of research is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to modulate the activity of key enzymes involved in inflammation, such as COX and LOX.

In addition to its anti-inflammatory properties, N-{3-1-(benzenesulfonyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide has also shown promise in the treatment of neurodegenerative diseases. Research has demonstrated that this compound can protect neurons from oxidative stress and reduce the accumulation of amyloid-beta plaques, which are hallmark features of Alzheimer's disease. These findings suggest that N-{3-1-(benzenesulfonyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide may have therapeutic potential in preventing or slowing the progression of neurodegenerative disorders.

The pharmacokinetic properties of N-{3-1-(benzenesulfonyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide have also been investigated to ensure its suitability for clinical applications. Studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as a therapeutic agent. However, further research is needed to optimize its pharmacokinetic profile and minimize potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{3-1-(benzenesulfonyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylyphenyl}methanesulfonamide in various disease models. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and shows promising efficacy in reducing inflammation and neurodegeneration. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, N-{3-[1-(benzenesulfonyl)-5-(thiophen−2− yl)−4, 5−dihydro−1H−pyrazol− 3− yl] phenyl} methanesulfonamide (CAS No. 833434− 00− 9) represents a promising candidate for the development of novel therapeutic agents targeting inflammatory and neurodegenerative diseases. Its unique structural features and favorable biological activities make it an attractive molecule for further investigation and optimization. As research in this area continues to advance, it is anticipated that this compound will play a significant role in improving patient outcomes and advancing our understanding of these complex diseases.